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Compound of Interest

Compound Name: Dibutyl adipate

Cat. No.: B094505

An In-depth Technical Guide to Dibutyl Adipate (CAS No. 105-99-7)

Introduction

Dibutyl adipate (DBA), CAS Registry Number 105-99-7, is the organic compound formed by
the esterification of adipic acid with n-butanol.[1] It is a clear, colorless, and odorless oily liquid.
[2][3] DBA is a versatile chemical widely utilized across various industries primarily for its
functions as a plasticizer, solvent, emollient, and skin-conditioning agent.[4][5][6] Its favorable
safety profile, combined with its physical and chemical properties, makes it a common
ingredient in cosmetic formulations, personal care products, and as a plasticizer for polymers
like polyvinyl chloride (PVC).[5][7] This guide provides a comprehensive overview of its
technical specifications, applications, toxicological data, and relevant experimental protocols for
an audience of researchers and drug development professionals.

Physicochemical Properties

Dibutyl adipate is characterized by its low volatility and high boiling point. It is practically
insoluble in water but soluble in most common organic solvents such as ethanol and ether.[4]

[8][°]
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Property Value Source(s)
CAS Number 105-99-7 [10]
Molecular Formula C14H2604 [819]
Molecular Weight 258.35 g/mol [8][11]
Appearance C.:ok')rless, transparent oily [119012]
liquid
Boiling Point 305 °C (at 760 mmHg) [4][8]
Melting Point -32°Cto-38°C [41[13]
Density 0.962 g/mL (at 25 °C) [8][10]
Vapor Pressure 0.021 Pa (at 25 °C) [8][13]
Flash Point >113 °C (>230 °F) [8][10]
Water Solubility 35 mg/L (at 25 °C) [8][14]
logP (Octanol/Water) 4.17 [13]
Refractive Index n20/D 1.436 [819]

Synthesis and Applications

Dibutyl adipate is commercially synthesized via the esterification of adipic acid with n-butanol,
typically in the presence of an acid catalyst.[4] Its primary functions stem from its chemical
structure, which imparts excellent solvency, film-forming, and emollient properties.

Key Applications

o Plasticizer: DBA is extensively used as a plasticizer for resins such as polyvinyl chloride
(PVC), cellulose resins, and synthetic rubber.[5][11] It enhances flexibility, reduces
brittleness, and improves the workability of these polymers.[5]

o Cosmetics and Personal Care: In cosmetic formulations, it functions as a skin-conditioning
agent, emollient, and solvent.[3][4] It provides a smooth, non-greasy feel to the skin, making
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it a suitable ingredient for sunscreens, lotions, and creams.[4][5][6] It is reportedly used at
concentrations of up to 8% in suntan products and 5% in nail polish.[2][15]

e Solvent: Its ability to dissolve other substances makes it a useful solvent in various
formulations, including printing inks and coatings.[7][12] In sunscreens, it is particularly
effective at solubilizing solid organic UV filters, ensuring their even application and
enhancing sun protection.[2][4][7]

o Food Packaging: Dibutyl adipate is approved for use as a plasticizer in the manufacture of
food packaging materials.[7][10]

Logical Relationship of Properties to Applications

Diagram 1: Dibutyl Adipate - Properties to Applications
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Diagram 1: Logical flow from core properties to end-use applications of Dibutyl Adipate.

Toxicological Profile

Dibutyl adipate exhibits a low order of acute toxicity and is generally considered safe for its
intended uses.
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Acute Toxicity

The acute toxicity of DBA is low via oral and dermal routes.

Test Species Route Value (LD50) Source(s)
Acute Toxicity Rat Oral 12,900 mg/kg [3B1[16][17]
Acute Toxicity Rabbit Dermal >20,000 mg/kg [16]

Irritation and Sensitization

 Skin Irritation: Undiluted Dibutyl adipate has been shown to cause mild to moderate
erythema in rabbits upon repeated exposure.[10][16] However, it is generally considered a
low-level skin irritant and is not expected to produce irritant dermatitis.[12][16] The liquid may
degrease the skin, potentially leading to non-allergic contact dermatitis with repeated
exposure.[16]

o Eye Irritation: It is considered minimally irritating to the eyes of rabbits.[10][15] At a
concentration of 0.1%, it was not an ocular irritant in human volunteers.[12][15]

» Sensitization: Dibutyl adipate was not found to be a sensitizer in a guinea pig maximization
study at a concentration of 25%.[15][18]

Repeated Dose Toxicity

In a 28-day repeated dose oral toxicity study in rats, the No-Observed-Adverse-Effect-Level
(NOAEL) was determined to be 1,000 mg/kg/day.[14][16] In a subchronic dermal study, a
significant reduction in body weight gain was observed in rabbits at 1.0 ml/kg/day, while 0.5
ml/kg/day had no effect.[15]

Reproductive and Developmental Toxicity

In a combined repeat dose and reproductive/developmental toxicity screening test in rats, the
NOEL for both repeated dose and reproductive toxicity was 300 mg/kg/day.[14][16] At 1,000
mg/kg/day, a slight decrease in pup weight and viability was observed, but no treatment-related
malformations were found.[14][16] A significant increase in fetal gross abnormalities was noted
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in a study where pregnant rats were given high intraperitoneal injections (1.75 ml/kg), an effect
not seen at lower doses.[15][18]

Genotoxicity

Dibutyl adipate has shown mixed results in vitro. It tested positive in a chromosomal
aberration test with metabolic activation but was negative without it.[14][16] It was not found to
be genotoxic in bacterial test systems (Ames assay).[15][16] Overall, it is not considered to
pose a genotoxic risk.[12]

Ecotoxicology

Dibutyl adipate is readily biodegradable.[14] Its potential for direct photodegradation is low as
it does not absorb UV light.[2][14]

Test Species Duration Value Source(s)

Oryzias latipes

Fish Toxicity 96 hr LC50: 3.7 mg/L [14]
(Medaka)
Aquatic ]
Daphnia magna 48 hr EC50: 17 mg/L [14]
Invertebrate
Aquatic Daphnia magna
) 21 days NOEC: 5.6 mg/L [14]
Invertebrate (Reproduction)
o Selenastrum
Algae Toxicity 72 hr NOEC: 2.0 mg/L [14]

capricornutum

Experimental Protocols

Toxicological evaluations of chemical substances like Dibutyl adipate are conducted following
standardized methodologies, such as the OECD Guidelines for the Testing of Chemicals.[19]
[20][21] These guidelines ensure data quality, reproducibility, and international acceptance.

Example Protocol: Repeated Dose 28-day Oral Toxicity
Study (based on OECD Guideline 407)

This protocol outlines the key steps for assessing the sub-acute oral toxicity of a substance.
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Objective: To evaluate the potential adverse effects of Dibutyl adipate following repeated oral
administration for 28 days.

1. Test Substance and Preparation:

o Dibutyl adipate (purity >99%).

e Vehicle: Typically an inert vehicle like corn oil or olive oil, if the substance cannot be
administered neat.

e Dose formulations are prepared fresh and concentrations are verified.

2. Test System:

e Species: Rat (e.g., Sprague-Dawley or Wistar strain).

e Age: Young, healthy adults (approx. 8-12 weeks old at study start).[22]

o Sex: Both males and females (nulliparous and non-pregnant).

o Group Size: At least 5 animals per sex per group.

3. Experimental Design:

e Dose Levels: At least three dose levels plus a concurrent control group (vehicle only). For
DBA, doses might be 0, 20, 140, and 1000 mg/kg/day, based on prior studies.[6][16]

o Administration: Oral gavage, administered once daily, 7 days a week, for 28 days.

» Acclimation: Animals are acclimated to laboratory conditions for at least 5 days prior to the
start of the study.

e Housing: Housed in appropriate conditions (temperature: 22 + 3°C, humidity: 30-70%, 12-
hour light/dark cycle).[22]

4. Observations and Examinations:

o Mortality/Morbidity: Checked twice daily.
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Clinical Signs: Detailed observations recorded at least once daily.
Body Weight: Recorded prior to dosing, at least weekly thereafter, and at termination.[19]
Food/Water Consumption: Measured weekly.

Hematology & Clinical Chemistry: Blood samples collected at termination for analysis of key
parameters (e.g., red/white blood cell counts, liver enzymes, kidney function markers).

Pathology: All animals are subjected to a full gross necropsy at the end of the study.[19]
Organs are weighed, and tissues are preserved for histopathological examination.

. Data Analysis:

Numerical data (body weight, organ weights, clinical chemistry) are analyzed using
appropriate statistical methods to compare treated groups with the control group.

The No-Observed-Adverse-Effect-Level (NOAEL) is determined.

Experimental Workflow Diagram
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Diagram 2: Workflow for an OECD 407 28-Day Toxicity Study
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Diagram 2: A generalized workflow for a 28-day repeated dose toxicity study.
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Conclusion

Dibutyl adipate (CAS 105-99-7) is a well-characterized chemical with a broad range of
applications, particularly as a plasticizer and cosmetic ingredient. Its physicochemical
properties make it highly suitable for these roles. The available toxicological data indicate a low
potential for acute toxicity, skin/eye irritation, and genotoxicity. While high doses in animal
studies have shown some reproductive and developmental effects, the established NOAELs
provide a sufficient safety margin for its current uses in consumer and industrial products.
Standardized testing protocols, such as those from the OECD, are crucial for the continued
safety assessment of this and other chemical substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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